molecular formula C12H13FOSi B8519228 2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde

2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde

Cat. No. B8519228
M. Wt: 220.31 g/mol
InChI Key: SYSNTHNGAHYWOH-UHFFFAOYSA-N
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Description

2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde is a useful research compound. Its molecular formula is C12H13FOSi and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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properties

Product Name

2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde

Molecular Formula

C12H13FOSi

Molecular Weight

220.31 g/mol

IUPAC Name

2-fluoro-6-(2-trimethylsilylethynyl)benzaldehyde

InChI

InChI=1S/C12H13FOSi/c1-15(2,3)8-7-10-5-4-6-12(13)11(10)9-14/h4-6,9H,1-3H3

InChI Key

SYSNTHNGAHYWOH-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CC1=C(C(=CC=C1)F)C=O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of 2-bromo-6-fluorobenzaldehyde (Description 39; 10.0 g, 49.3 mmol) and (trimethylsilyl) acetylene (13.94 ml, 98.6 mmol) in anhydrous N,N-dimethylformamide (250 ml) under an atmosphere of nitrogen was added triethylamine (10.25 ml, 73.95 mmol), copper (I) iodide (0.94 g, 4.93 mmol) and Pd(PPh3)2Cl2 (1.73 g, 2.47 mmol). The mixture was degassed and stirred at room temperature overnight. The mixture was poured into water (600 ml) and extracted with ethyl acetate (3×200 ml). The combined organic layers were washed with water (3×300 ml), brine (200 ml) then dried over Na2SO4 and evaporated. The residue was purified by column chromatography on silica gel eluting with 5% Et2O in iso-hexanes to give the title compound (10.38 g, 95%).
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